3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine

• Molecular Formula: C10H12ClNS
• Molecular Weight: 213.73 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)sulfanylmethyl]azetidine
• InChI: InChI=1S/C10H12ClNS/c11-9-1-3-10(4-2-9)13-7-8-5-12-6-8/h1-4,8,12H,5-7H2
• InChI Key: FSJAQKUAWOYZIJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)CSC2=CC=C(C=C2)Cl

Description

3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine (CAS 1706447-98-4) is a high-purity azetidine derivative of significant interest in pharmaceutical and chemical research. With the molecular formula C10H12ClNS and a molecular weight of 213.73, this compound is characterized by a sulfanyl-methyl linker connecting a 4-chlorophenyl group to the azetidine ring . This structure makes it a valuable scaffold, particularly as a building block in medicinal chemistry. Researchers utilize this compound in the synthesis and exploration of novel bioactive molecules. Azetidine derivatives, in general, are frequently investigated for their pharmacological potential, serving as core structures in compounds studied for various therapeutic applications . As a supplier, we ensure the compound is handled and shipped under cold-chain conditions to preserve its stability and integrity. This product is intended for research and development purposes only and is not classified as a drug or medicinal product. It is strictly for laboratory use and is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers can leverage its unique structure to develop new chemical entities or as a intermediate in complex synthetic pathways.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine typically involves the reaction of 4-chlorobenzenethiol with an appropriate azetidine precursor. One common method involves the nucleophilic substitution reaction where 4-chlorobenzenethiol reacts with an azetidine derivative under basic conditions to form the desired product. The reaction is usually carried out in a solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF) at elevated temperatures.

Industrial Production Methods

While specific industrial production methods for 3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to ensure high yield and purity of the product. Additionally, industrial production would require stringent quality control measures to meet regulatory standards.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The azetidine ring's strained four-membered structure enables nucleophilic substitution at the nitrogen or sulfur centers:

• Ring-opening reactions :
  Under acidic conditions (e.g., HCl in ethanol), the azetidine ring undergoes ring-opening to form linear amines. For example, treatment with H₂SO₄ generates a secondary amine via protonation and subsequent cleavage of the C–N bond.

• Sulfur-centered substitutions :
  The sulfanyl (-S-) group participates in nucleophilic displacement with alkyl halides. Reaction with methyl iodide in DMF produces a sulfonium intermediate, which can further react with nucleophiles like amines.

Reaction Conditions	Reagents	Products	Yield (%)	Reference
HCl/EtOH, 60°C, 4h	Ethanol	Linear amine derivative	72
CH₃I, DMF, K₂CO₃, 25°C, 12h	Methyl iodide	Sulfonium methyl derivative	68

Oxidation Reactions

The sulfanyl group is susceptible to oxidation, forming sulfoxides or sulfones depending on reaction intensity:

• Controlled oxidation :
  Using H₂O₂ in acetic acid at 0°C yields the sulfoxide derivative, while prolonged exposure to mCPBA (meta-chloroperbenzoic acid) generates the sulfone .

• Stoichiometric effects :
  Excess oxidant (>2 equivalents) drives complete conversion to sulfones, confirmed via ¹H NMR (δ 3.2–3.5 ppm for SO₂ group).

Oxidizing Agent	Conditions	Product	Selectivity
H₂O₂ (1 eq)	AcOH, 0°C, 2h	Sulfoxide	>90%
mCPBA (2.5 eq)	DCM, 25°C, 6h	Sulfone	85%

Acid-Base Reactivity

The secondary amine in the azetidine ring (pKa ~9.5) exhibits pH-dependent behavior:

• Protonation :
  Forms a water-soluble ammonium salt in HCl (1M), enabling purification via aqueous extraction .

• Deprotonation :
  Reacts with strong bases (e.g., LDA) to generate a nitrogen-centered anion, which undergoes alkylation with electrophiles like benzyl bromide .

Ring Functionalization

The methylene bridge between sulfur and azetidine allows for regioselective modifications:

• Friedel-Crafts alkylation :
  Catalyzed by AlCl₃, the compound reacts with aromatic rings (e.g., toluene) to form bis-aryl derivatives.

• Cross-coupling reactions :
  Suzuki-Miyaura coupling with aryl boronic acids using Pd(PPh₃)₄ achieves C–C bond formation at the chlorophenyl group (85–92% yields).

Stability and Degradation Pathways

• Thermal decomposition :
  Degrades above 200°C via C–S bond cleavage, releasing H₂S gas (TGA-DSC data).

• Photolytic sensitivity :
  UV exposure (254 nm) induces radical-mediated dimerization, forming disulfide-linked dimers (HPLC-MS confirmation) .

Comparative Reactivity Insights

The compound’s reactivity differs from analogous oxetane or pyrrolidine derivatives due to:

• Enhanced ring strain (azetidine angle: ~88° vs. pyrrolidine: 109°) .

• Electron-withdrawing effects from the 4-chlorophenyl group, polarizing the sulfanyl moiety.

Scientific Research Applications

3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where sulfur-containing compounds have shown efficacy.

Industry: It is used in the development of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the 4-chlorophenylsulfanyl group can enhance its binding affinity to certain targets, thereby modulating its biological activity.

Comparison with Similar Compounds

Structural Features

The following table summarizes key structural and physicochemical properties of 3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties	Reference
3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine	C₁₀H₁₁ClNS	212.72	Azetidine, 4-Cl-Ph-SCH₂	Rigid ring, potential bioactivity
3-Chloro-1-[(4-methylphenyl)sulfonyl]-4-(2-nitrophenyl)azetidin-2-one	C₁₆H₁₂ClN₂O₅S	379.80	Azetidin-2-one, sulfonyl, nitro	IR: 1809 cm⁻¹ (C=O), 1520 cm⁻¹ (C=C)
3-[(4-Chlorophenyl)methyl]-1-(4-methylbenzenesulfonyl)azetidine	C₁₇H₁₈ClNO₂S	335.85	Sulfonyl, 4-Cl-Ph-CH₂	Stable crystalline solid
Spirooxindolo-β-lactam derivative	C₂₄H₁₇ClN₂O₃	428.86	Spiro-azetidine, oxindole	Diastereoselective synthesis

Key Observations :

• Ring Systems: The azetidine core is preserved in all analogs, but substitutions vary significantly.
• Electron-Withdrawing Groups : The 4-chlorophenyl moiety is common, but sulfonyl or nitro groups in analogs (e.g., compound 5o) increase polarity and may improve metabolic stability .

Stability and Reactivity

• The azetidine ring’s small size confers ring strain, increasing reactivity compared to larger rings (e.g., piperidines). However, sulfonyl or carbonyl substituents (as in 5o or spirooxindolo derivatives) stabilize the ring via conjugation .

Biological Activity

3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine is a synthetic compound that has garnered attention for its potential biological activities, particularly in antimicrobial and anticancer domains. This article provides a comprehensive overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Synthesis

The molecular formula of 3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine is C₉H₁₀ClNS, with a molecular weight of approximately 201.70 g/mol. The compound features a four-membered azetidine ring, a chlorophenyl group, and a sulfanyl moiety. The synthesis typically involves the reaction of 4-chlorothiophenol with azetidine under basic conditions, using sodium hydride or potassium carbonate as catalysts in organic solvents like dichloromethane or tetrahydrofuran.

Antimicrobial Activity

Research indicates that 3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine exhibits significant antimicrobial properties. In studies evaluating its antibacterial activity, the compound demonstrated moderate to strong effects against various bacterial strains, including Salmonella typhi and Bacillus subtilis. These findings suggest that the compound may inhibit bacterial growth through interaction with specific cellular targets .

Anticancer Potential

The anticancer properties of 3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine are under investigation. Preliminary studies suggest that the compound may interact with enzymes and receptors involved in cancer cell proliferation. For instance, docking studies have indicated potential binding interactions with key proteins that regulate cancer pathways . Furthermore, azetidine derivatives have been shown to exhibit cytotoxic effects in various cancer cell lines, highlighting their potential as therapeutic agents .

The mechanisms through which 3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine exerts its biological effects are not yet fully elucidated. However, it is believed that the compound may disrupt cellular processes by modulating enzyme activity and receptor interactions. This modulation can lead to alterations in metabolic pathways critical for bacterial survival and cancer cell growth .

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of compounds related to 3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine:

• Antibacterial Screening : A study reported that derivatives bearing similar functional groups exhibited strong inhibitory activity against Bacillus subtilis and Escherichia coli, supporting the potential use of sulfanyl-containing azetidines as antibacterial agents .
• Cytotoxicity Assays : In vitro tests on cancer cell lines revealed that azetidine derivatives could induce apoptosis in a dose-dependent manner, suggesting their capability to serve as anticancer drugs .
• Enzyme Inhibition Studies : The compound has shown promise as an acetylcholinesterase inhibitor, which could have implications for neurodegenerative diseases .

Summary Table of Biological Activities

Biological Activity	Observed Effect	References
Antimicrobial	Moderate to strong against S. typhi and B. subtilis	,
Anticancer	Induces apoptosis in cancer cells
Enzyme Inhibition	Inhibits acetylcholinesterase

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine, and how can regioselectivity be controlled during azetidine ring formation?

• The Staudinger cycloaddition, catalyzed by TsCl, is a validated method for azetidine ring formation. This approach enables regioselective synthesis of spiro-azetidine derivatives (e.g., 3-(4-chlorophenyl)spiroazetidine) under mild conditions . For the target compound, thiol-ene "click" chemistry or nucleophilic substitution between 3-chloromethyl-azetidine and 4-chlorothiophenol could be explored. Purification may involve acid-base extraction due to the compound’s likely basic nitrogen and acid-sensitive sulfide group .

Q. Which spectroscopic and crystallographic techniques are most effective for characterizing 3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine?

• IR Spectroscopy : Identify C-S stretching vibrations (~600–700 cm⁻¹) and azetidine ring vibrations (~950–1000 cm⁻¹).
• NMR : ¹H-NMR resolves the azetidine methylene protons (δ 3.0–4.0 ppm) and 4-chlorophenyl aromatic protons (δ 7.2–7.4 ppm). ¹³C-NMR confirms quaternary carbons adjacent to sulfur .
• X-ray Crystallography : Resolves spatial arrangements of the sulfanyl-methyl group and azetidine ring. Hydrogen-bonding patterns (e.g., C–H···N interactions) stabilize the crystal lattice .

Q. How does the sulfanyl group influence the compound’s reactivity in nucleophilic or oxidative environments?

• The sulfanyl (–S–) group is susceptible to oxidation, forming sulfoxides or sulfones under controlled conditions (e.g., H₂O₂/CH₃COOH). This reactivity can be exploited to modify the compound’s polarity for pharmacological studies. Nucleophilic substitution at the azetidine nitrogen is hindered by steric bulk but may proceed under strong bases (e.g., LDA) .

Advanced Research Questions

Q. What computational strategies (e.g., DFT, molecular docking) predict the bioactivity of 3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine?

• DFT Calculations : Optimize geometry using B3LYP/6-31G(d) to model electronic properties (e.g., HOMO-LUMO gaps). Compare with analogs like 3-[(4-chlorophenyl)methyl]azetidine HCl (CAS 606129-49-1) to assess sulfur’s impact on stability .
• Docking Studies : Target enzymes (e.g., cytochrome P450) using AutoDock Vina. The sulfanyl group may form hydrophobic interactions with active-site residues, while the azetidine nitrogen hydrogen-bonds with catalytic residues .

Q. How can contradictions in biological activity data (e.g., enzyme inhibition vs. receptor antagonism) be resolved?

• Use orthogonal assays:

• Enzyme Inhibition : Measure IC₅₀ via fluorogenic substrates (e.g., Calpain-1).
• Receptor Binding : Radioligand displacement assays (e.g., σ-receptors).
  • Cross-validate with knockdown models (siRNA) to confirm target specificity. Contradictions may arise from off-target effects or assay-specific conditions (e.g., pH, cofactors) .

Q. What strategies mitigate synthetic challenges in scaling up 3-{[(4-Chlorophenyl)sulfanyl]methyl}azetidine for in vivo studies?

• Catalyst Optimization : Replace TsCl with recyclable organocatalysts (e.g., proline derivatives) to improve atom economy.
• Purification : Use preparative HPLC with C18 columns (acetonitrile/water + 0.1% TFA). Monitor for sulfide oxidation byproducts via LC-MS .

Q. How does the compound’s conformational flexibility impact its pharmacokinetic properties?

• The azetidine ring’s puckering (envelope or twisted conformers) affects membrane permeability. Compare logP values with rigid analogs (e.g., piperidine derivatives) using shake-flask experiments. MD simulations (AMBER) model water-lipid partitioning .

Methodological Notes

• Spectral Reference Data : For 4-chlorophenyl derivatives, expect UV-Vis λmax ~270 nm (π→π* transitions). Mass spectrometry (ESI-MS) should show [M+H]⁺ at m/z 242.06 (C₁₀H₁₁ClNS⁺) .
• Safety : Sulfanyl compounds may release H₂S under acidic conditions. Use scavengers (e.g., CuCO₃) in reactions .